Cas no 78132-48-6 (a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), triammonium salt (9CI))
78132-48-6 structure
Product Name:a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), triammonium salt (9CI)
CAS No:78132-48-6
MF:C15H31N5O18P2
MW:631.376866579056
CID:551520
PubChem ID:71312295
Update Time:2025-04-19
a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), triammonium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- a-D-Glucopyranuronic acid, 1?5'-ester with uridine5'-(trihydrogen diphosphate), triammonium salt (9CI)
- URIDINE-DIPHOSPHATE-GLUCURONIC ACID TRIAMMONIUM SALT
- URIDINE 5'-DIPHOSPHOGLUCURONIC ACID TRIAMMONIUM SALT
- URIDINE[5']DIPHOSPHO[1]-ALPHA-D-GLUCOPYRANOSURONIC ACID TRIAMMONIUM SALT
- UDPGA
- UDPGA TRIAMMONIUM SALT
- URIDINE 5'-DIPHOSPHOGLUCURONIC ACID*TRIA MMONIUM
- udp-glca
- UDP-GlcA, UDPGA, Uridine-diphosphate-glucuronic acid triammonium salt, Uridine[5μ]diphospho[1]-α-D-glucopyranosuronic acid triammonium salt
- azane,(2S,3S,4S,5R,6R)-6-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
- Uridine 5 inverted exclamation marka-diphosphoglucuronic acid triammonium salt
- 78132-48-6
- (2S,3S,4S,5R,6R)-6-{[{[{[(2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]oxy}-3,4,5-trihydroxyoxane-2-carboxylic acid--ammonia (1/3) (non-preferred name)
- DTXSID60746755
- azane;(2S,3S,4S,5R,6R)-6-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
- (2S,3S,4S,5R,6R)-6-(((((2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryloxy)(hydroxy)phosphoryloxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid, triammonia salt
- a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), triammonium salt (9CI)
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- Inchi: 1S/C15H22N2O18P2.3H3N/c18-5-1-2-17(15(26)16-5)12-9(22)6(19)4(32-12)3-31-36(27,28)35-37(29,30)34-14-10(23)7(20)8(21)11(33-14)13(24)25;;;/h1-2,4,6-12,14,19-23H,3H2,(H,24,25)(H,27,28)(H,29,30)(H,16,18,26);3*1H3/t4-,6-,7+,8+,9-,10-,11+,12-,14-;;;/m1.../s1
- InChI Key: MPPFPJYBGPJGKX-QWGSIYABSA-N
- SMILES: P(=O)(O)(OP(=O)(O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O.N.N.N
Computed Properties
- Exact Mass: 631.11400
- Monoisotopic Mass: 631.11393315g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 40
- Rotatable Bond Count: 9
- Complexity: 1040
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 312Ų
Experimental Properties
- PSA: 343.40000
- LogP: -3.72970
a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), triammonium salt (9CI) Security Information
- WGK Germany:3
- Hazard Category Code: 23/24/25-36/37/38
- Safety Instruction: S22; S26; S36; S45
- FLUKA BRAND F CODES:10-21
-
Hazardous Material Identification:
- Risk Phrases:R23/24/25; R36/37/38
- Safety Term:22-26-36-45
a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), triammonium salt (9CI) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
78132-48-6 (a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), triammonium salt (9CI)) Related Products
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